Ferromagnetic β₁-MnZn vs. Antiferromagnetic MnHg
The β₁ phase of the Mn–Zn system (equiatomic MnZn region) exhibits strong ferromagnetism at room temperature with a canted spin structure, stable below 175 °C and spanning 50–56.5 at.% Mn [1]. In stark contrast, the isostructural CsCl-type compound MnHg is antiferromagnetic with a Néel point at 198 K and a Mn magnetic moment of approximately 4 μB — it does not support room-temperature ferromagnetic order [2]. Similarly, α′-MnZn₃ (Cu₃Au-type structure, a different stoichiometry within the same binary system) becomes antiferromagnetic only below 130 K, accompanied by a first-order cubic-to-tetragonal transition (axial ratio c/a = 0.95), and loses both tetragonality and sublattice magnetization abruptly upon heating through 130 K [3]. Thus, within the structurally and chemically adjacent family of Mn intermetallics, β₁-MnZn is uniquely capable of delivering room-temperature ferromagnetism.
| Evidence Dimension | Magnetic ordering type and critical temperature |
|---|---|
| Target Compound Data | β₁-MnZn: Ferromagnetic at room temperature; stable below 175 °C; homogeneity range 50–56.5 at.% Mn; canted spin structure (coexisting ferromagnetic and antiferromagnetic moments orthogonal to each other) [1] |
| Comparator Or Baseline | MnHg: Antiferromagnetic, Néel point ~198 K, Mn magnetic moment ~4 μB [2]; α′-MnZn₃: Antiferromagnetic, Néel point 130 K, cubic-to-tetragonal transition with c/a = 0.95 [3] |
| Quantified Difference | β₁-MnZn: ferromagnetic at 293 K (RT); MnHg: antiferromagnetic, TN = 198 K (95 K below RT); α′-MnZn₃: antiferromagnetic, TN = 130 K (163 K below RT). Qualitative difference in magnetic order type (ferromagnetic vs. antiferromagnetic). |
| Conditions | Magnetization and neutron diffraction measurements on bulk polycrystalline alloys; MnHg measured by magnetic susceptibility and neutron diffraction; α′-MnZn₃ measured by X-ray diffraction, neutron diffraction, dilatometry, magnetization, and specific heat. |
Why This Matters
For any application requiring a room-temperature ferromagnetic intermetallic — spintronic spin injectors, magnetic sensors, or magnetocaloric devices — β₁-MnZn is the only viable candidate among CsCl-type Mn intermetallics and among Mn–Zn binary phases; MnHg and α′-MnZn₃ are unsuitable because they are antiferromagnetic well below ambient temperature.
- [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
- [2] Nakagawa, Y., & Hori, T. (1964). Magnetic Structure of the Intermetallic Compound MnHg. Journal of the Physical Society of Japan, 19(11), 2078–2082. doi:10.1143/JPSJ.19.2078 View Source
- [3] Hori, T., Nakagawa, Y., & Ishikawa, Y. (1969). Cubic-Tetragonal Transition and Antiferromagnetism of α′-MnZn₃. Journal of the Physical Society of Japan, 27(3), 592–599. doi:10.1143/JPSJ.27.592 View Source
